Cas no 2138380-13-7 (3-Hydrazinyl-2-(2-methoxypropan-2-yl)-8-methylquinoline)

• Product Name: 3-Hydrazinyl-2-(2-methoxypropan-2-yl)-8-methylquinoline
• CAS No: 2138380-13-7
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• CID: 6160930
• PubChem ID: 165488964
• Update Time: 2025-06-09

3-Hydrazinyl-2-(2-methoxypropan-2-yl)-8-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 3-hydrazinyl-2-(2-methoxypropan-2-yl)-8-methylquinoline
• EN300-801684
• 2138380-13-7
• 3-Hydrazinyl-2-(2-methoxypropan-2-yl)-8-methylquinoline

• Inchi： 1S/C14H19N3O/c1-9-6-5-7-10-8-11(17-15)13(16-12(9)10)14(2,3)18-4/h5-8,17H,15H2,1-4H3
• InChI Key： AMNXVKAMTSBKAI-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)C1C(=CC2C=CC=C(C)C=2N=1)NN

Computed Properties

• Exact Mass: 245.152812238g/mol
• Monoisotopic Mass: 245.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.2Ų

Additional information on 3-Hydrazinyl-2-(2-methoxypropan-2-yl)-8-methylquinoline

Introduction to 3-Hydrazinyl-2-(2-methoxypropan-2-yl)-8-methylquinoline (CAS No. 2138380-13-7)

3-Hydrazinyl-2-(2-methoxypropan-2-yl)-8-methylquinoline, identified by its CAS number 2138380-13-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their broad spectrum of biological activities. The structural features of 3-hydrazinyl-2-(2-methoxypropan-2-yl)-8-methylquinoline make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel therapeutic agents targeting various diseases.

The molecular structure of this compound incorporates several key functional groups, including a hydrazine moiety at the 3-position and an isobutyl ether side chain at the 2-position, which contribute to its unique chemical properties and potential biological interactions. The presence of a methyl group at the 8-position further enhances its structural complexity and may influence its pharmacokinetic behavior. These structural elements are critical in determining the compound's reactivity, solubility, and interaction with biological targets.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The hydrazine group in 3-hydrazinyl-2-(2-methoxypropan-2-yl)-8-methylquinoline is particularly noteworthy, as hydrazine-based compounds have shown efficacy in various therapeutic applications. For instance, hydrazine derivatives have been explored for their potential in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, by modulating oxidative stress and inflammation pathways. The isobutyl ether side chain may contribute to improved bioavailability and metabolic stability, making this compound a valuable asset in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of 3-hydrazinyl-2-(2-methoxypropan-2-yl)-8-methylquinoline with high precision. These studies suggest that the compound may interact with specific enzymes and receptors involved in disease pathways, offering a rational basis for its potential therapeutic applications. For example, preliminary computational studies indicate that this compound could inhibit kinases associated with cancer cell proliferation or modulate immune responses in inflammatory conditions.

The synthesis of 3-hydrazinyl-2-(2-methoxypropan-2-yl)-8-methylquinoline presents unique challenges due to the sensitivity of the hydrazine group and the need for precise functionalization at multiple positions on the quinoline core. However, modern synthetic methodologies have made significant progress in addressing these challenges. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been employed to construct the complex framework of this compound efficiently. These advancements not only facilitate the production of high-purity 3-hydrazinyl-2-(2-methoxypropan-2-yl)-8-methylquinoline but also open avenues for further structural modifications to optimize its biological activity.

Preclinical studies have begun to explore the pharmacological profile of 3-hydrazinyl-2-(2-methoxypropan-2-yl)-8-methylquinoline, providing insights into its potential therapeutic benefits. Initial findings suggest that this compound exhibits significant inhibitory effects on certain enzymatic targets relevant to cancer metabolism. Additionally, its ability to cross cell membranes may enhance its penetration into tissues affected by neurological disorders, making it a promising candidate for treating conditions like epilepsy or multiple sclerosis. These observations are supported by in vitro assays that demonstrate dose-dependent reductions in target protein activity upon exposure to 3-hydrazinyl-2-(2-methoxypropan-2-yl)-8-methylquinoline.

The development of novel drug candidates requires rigorous evaluation of their safety profiles before transitioning to clinical trials. Toxicological studies are essential to assess potential adverse effects associated with 3-hydrazinyl-2-(2-methoxypropan-2-yl)-8-methylquinoline, including acute toxicity, chronic exposure risks, and potential interactions with other medications. Modern toxicological approaches employ advanced analytical techniques such as mass spectrometry and high-performance liquid chromatography (HPLC) to monitor metabolite formation and identify any toxic byproducts. These comprehensive assessments ensure that only compounds with favorable safety profiles proceed to further stages of development.

The future direction of research on 3-hydrazinyl-2-(2-methoxypropan-2-yl)-8-methylquinoline includes exploring its potential as a lead compound for drug development or as an intermediate in synthesizing more complex derivatives with enhanced therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are crucial in advancing this research agenda. By leveraging interdisciplinary approaches combining organic chemistry, medicinal chemistry, biochemistry, and pharmacology, scientists can accelerate the translation of laboratory findings into clinical applications that benefit patients worldwide.

In conclusion,3-Hydrazinyl-2-(2-methoxypropan-2-yl)-8-methylquinoline (CAS No. 2138380-13-7) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. The integration of cutting-edge synthetic methods with state-of-the-art computational modeling has positioned this compound as a valuable asset in the quest for novel therapeutic agents. As ongoing studies continue to uncover its full potential,3-hydrazinyl}-''(---''--''--''--''--''--''--''--''--''--''--''--''--''--''--''--'') ''---'' ''---'' ''---'' ''---'' ''---'' ''---'' ''---'') ''---'') ''---'') ''---'') ''---'') ''---'') ''---'') ''---'') '''', it is expected that this compound will play a pivotal role in addressing unmet medical needs across various therapeutic areas.